Cas no 2171374-97-1 (4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid)

• Product Name: 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• CAS No: 2171374-97-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6422819
• PubChem ID: 165564032
• Update Time: 2025-07-19

4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• 2171374-97-1
• EN300-1532255
• 2171451-00-4
• 2171957-66-5
• 4-methyl-6-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• 4-methyl-6-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• EN300-1532005
• 6-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4-methylhexanoic acid
• EN300-1545512

• Inchi： 1S/C27H32N2O5/c1-17(10-11-25(30)31)12-13-28-26(32)18-14-19(15-18)29-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PFNKOXADUWTQID-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C)CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid

Introduction to 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171374-97-1)

4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171374-97-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a hexanoic acid backbone modified with a cyclobutyl formamide moiety. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid is meticulously crafted to exploit specific biological interactions. The cyclobutyl formamide segment is known to contribute to the compound's solubility and stability, while the fluorenyl moiety offers enhanced binding affinity to biological targets. Such features are critical in the development of novel therapeutic agents, particularly in addressing complex diseases that require high specificity and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid with remarkable accuracy. These studies suggest that the compound exhibits favorable metabolic stability and moderate bioavailability, making it an attractive candidate for clinical translation. Furthermore, the rigid cyclobutyl ring enhances the compound's ability to interact with protease enzymes, which are often implicated in various pathological processes.

In the realm of medicinal chemistry, the incorporation of fluoren-9-yl methoxycarbonyl groups has been strategically employed to improve the pharmacological profile of small molecules. This substituent not only enhances lipophilicity but also contributes to the compound's resistance to enzymatic degradation. Such attributes are particularly valuable in designing long-lasting therapeutic agents that can maintain their efficacy over extended periods.

The synthesis of 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step reaction sequence involves careful control of stereochemistry to ensure the formation of the desired enantiomerically pure product. This level of precision is essential for optimizing biological activity and minimizing off-target effects.

Current research initiatives are exploring the potential applications of 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid in treating inflammatory disorders and neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in these conditions. The compound's unique structural features allow it to interact with multiple targets simultaneously, providing a synergistic therapeutic effect.

The role of fluoren derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their ability to enhance drug-target interactions through increased binding affinity and selectivity. The methoxycarbonyl group further stabilizes the molecule by protecting reactive amine functionalities from unwanted side reactions. This dual functionality makes 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid a versatile scaffold for designing novel therapeutics.

As computational methods continue to evolve, so does our understanding of how structural modifications influence biological activity. Advanced algorithms now allow researchers to predict not only potency but also pharmacokinetic properties with unprecedented accuracy. These tools are invaluable in guiding the design of next-generation compounds like 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid, ensuring that they meet stringent pharmacological requirements before entering clinical trials.

The cyclobutyl formamide moiety is another key feature that contributes to the compound's overall pharmacological profile. This structural element has been shown to enhance solubility while maintaining stability under various physiological conditions. Such properties are critical for ensuring that therapeutic agents remain effective throughout their intended duration of action.

In conclusion, 4-methyl-6-{(1r,3r)-3-({(9H-fluoren-9-ylmethoxycarbonyl})amino)cyclobutylformamido}hexanoic acid (CAS No. 2171374 - 97 - 1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a promising candidate for treating a wide range of diseases. Ongoing research efforts aim to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use.